Cas no 126878-11-3 (1H-Pyrrolo[2',3':3,4]pyrazolo[1,5-a]pyrimidine(9CI))

• Product Name: 1H-Pyrrolo[2',3':3,4]pyrazolo[1,5-a]pyrimidine(9CI)
• CAS No: 126878-11-3
• MF: C₈H₆N₄
• MW: 158.160040378571
• CID: 103309
• PubChem ID: 136218175
• Update Time: 2025-04-18

1H-Pyrrolo[2',3':3,4]pyrazolo[1,5-a]pyrimidine(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2',3':3,4]pyrazolo[1,5-a]pyrimidine(9CI)
• 1H-Pyrrolo[2,3:3,4]pyrazolo[1,5-a]pyrimidine (9CI)
• 6H-pyrrolo[1,2]pyrazolo[3,5-a]pyrimidine
• 1H-Pyrrolo[2,3:3,4]pyrazolo[1,5-a]pyrimidine (9CI)
• 126878-11-3
• DTXSID10723677
• 9H-Pyrrolo[2',3':3,4]pyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C8H6N4/c1-3-10-8-6-2-4-9-7(6)11-12(8)5-1/h1-5H,(H,9,11)
• InChI Key： WDIBQNNUWOOQFW-UHFFFAOYSA-N
• SMILES： N12C=CC=NC1=C1C=CNC1=N2

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 158.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.1
• Topological Polar Surface Area: 46Ų

Experimental Properties

• PSA: 52.54